Cas no 1193340-99-6 ((1R,2S,3S,4S,4aR,11bR)-1,3,4,4a,5,11b-Hexahydro-1,3,4-trihydroxy-2,7-bis(phenylmethoxy)[1,3]dioxolo[4,5-j]phenanthridin-6(2H)-one)

(1R,2S,3S,4S,4aR,11bR)-1,3,4,4a,5,11b-Hexahydro-1,3,4-trihydroxy-2,7-bis(phenylmethoxy)[1,3]dioxolo[4,5-j]phenanthridin-6(2H)-one structure
1193340-99-6 structure
Product Name:(1R,2S,3S,4S,4aR,11bR)-1,3,4,4a,5,11b-Hexahydro-1,3,4-trihydroxy-2,7-bis(phenylmethoxy)[1,3]dioxolo[4,5-j]phenanthridin-6(2H)-one
CAS No:1193340-99-6
MF:C28H27NO8
MW:505.51588845253
CID:5667401
Update Time:2024-02-03

(1R,2S,3S,4S,4aR,11bR)-1,3,4,4a,5,11b-Hexahydro-1,3,4-trihydroxy-2,7-bis(phenylmethoxy)[1,3]dioxolo[4,5-j]phenanthridin-6(2H)-one Chemical and Physical Properties

Names and Identifiers

    • (1R,2S,3S,4S,4aR,11bR)-1,3,4,4a,5,11b-Hexahydro-1,3,4-trihydroxy-2,7-bis(phenylmethoxy)[1,3]dioxolo[4,5-j]phenanthridin-6(2H)-one
    • Inchi: 1S/C28H27NO8/c30-22-19-17-11-18-25(37-14-36-18)26(34-12-15-7-3-1-4-8-15)20(17)28(33)29-21(19)23(31)24(32)27(22)35-13-16-9-5-2-6-10-16/h1-11,19,21-24,27,30-32H,12-14H2,(H,29,33)/t19-,21-,22-,23+,24+,27+/m1/s1
    • InChI Key: BTQDNEQQXWUGFG-RDSUAHITSA-N
    • SMILES: [C@@H]1(O)[C@@]2([H])[C@@]([H])(NC(=O)C3C2=CC2OCOC=2C=3OCC2=CC=CC=C2)[C@H](O)[C@H](O)[C@H]1OCC1=CC=CC=C1

Experimental Properties

  • Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Melting Point: 93-94 °C
  • Boiling Point: 781.4±60.0 °C(Predicted)
  • pka: 11.35±0.70(Predicted)

(1R,2S,3S,4S,4aR,11bR)-1,3,4,4a,5,11b-Hexahydro-1,3,4-trihydroxy-2,7-bis(phenylmethoxy)[1,3]dioxolo[4,5-j]phenanthridin-6(2H)-one Related Literature

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